Cas no 1806947-69-2 (Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates multiple fluorine substituents, enhancing its metabolic stability and lipophilicity, which are advantageous in drug design. The presence of both difluoromethyl and trifluoromethyl groups contributes to its unique electronic properties, making it a valuable intermediate for synthesizing bioactive compounds. The hydroxyl and ester functional groups provide versatile reactivity for further derivatization. This compound’s well-defined heterocyclic framework is particularly useful in developing enzyme inhibitors or agrochemicals due to its ability to modulate biological activity through selective fluorine interactions.

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate structure

1806947-69-2 structure

Product Name:Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate

CAS No:1806947-69-2

MF:C₉H₆F₅NO₃

MW:271.140860080719

CID:4890846

Update Time:2025-05-22

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C9H6F5NO3/c1-18-8(17)3-2-4(7(10)11)15-6(5(3)16)9(12,13)14/h2,7,16H,1H3
- InChI Key： ZGDYCSNAGKCURC-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C(=O)OC)C=C(C(F)F)N=1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 309
XLogP3: 2.5
Topological Polar Surface Area: 59.4

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025709-250mg	Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate	1806947-69-2	95%	250mg	$989.80	2022-03-31
Alichem	A029025709-500mg	Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate	1806947-69-2	95%	500mg	$1,651.30	2022-03-31
Alichem	A029025709-1g	Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate	1806947-69-2	95%	1g	$3,097.65	2022-03-31

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate Related Literature

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4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

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Additional information on Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806947-69-2): A Comprehensive Overview

Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806947-69-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and crop protection agents.

The structural complexity of Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate allows it to interact with a wide range of biological targets. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of kinase inhibitors and anti-inflammatory agents. The 3-hydroxy and 4-carboxylate functional groups provide versatile sites for further chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies have also highlighted its role in the synthesis of novel agrochemicals, where its fluorine-rich structure contributes to enhanced pesticidal activity and environmental persistence.

In the context of current trends, the demand for fluorinated compounds like Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate is on the rise, driven by their applications in precision medicine and sustainable agriculture. The compound’s ability to improve the bioavailability and efficacy of active ingredients aligns with the growing focus on green chemistry and reduced environmental impact. Additionally, its use in high-throughput screening and combinatorial chemistry underscores its relevance in modern drug discovery pipelines.

From a synthetic perspective, the preparation of Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate involves multi-step reactions, often starting from readily available pyridine precursors. Key steps include fluorination, esterification, and hydroxylation, each requiring careful optimization to achieve high yields and purity. Advances in catalytic fluorination techniques have significantly improved the efficiency of these processes, making the compound more accessible for research and industrial applications.

The market for Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate is expanding, with major chemical suppliers offering it as a custom synthesis product. Its applications span across pharmaceuticals, agrochemicals, and material science, reflecting its versatility. As regulatory frameworks evolve to favor safer and more sustainable chemicals, the compound’s fluorine-based attributes position it as a promising candidate for future innovations.

In conclusion, Methyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806947-69-2) represents a cutting-edge example of fluorinated pyridine chemistry. Its unique structural features and broad applicability make it a focal point for researchers and industries alike. Whether in the realm of drug development or crop protection, this compound continues to inspire new avenues of scientific exploration and technological advancement.